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Compound Name: Ambazone monohydrate

Cat. No.: B1667015 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Ambazone
monohydrate, an antiseptic agent with known antibacterial and potential antineoplastic

properties. It details the compound's chemical structure, physicochemical characteristics,

synthesis, and analytical characterization protocols. Furthermore, it explores its proposed

mechanism of action through diagrammatic representations of relevant biological pathways and

experimental workflows. All quantitative data is systematically presented in tabular format to

facilitate analysis and comparison.

Chemical Identity and Structure
Ambazone is an antiseptic compound belonging to the class of organic compounds known as

thiosemicarbazones.[1] The monohydrate is the hydrated form of Ambazone, where one

molecule of water is integrated into the crystal structure.

The chemical structure of Ambazone consists of a 1,4-benzoquinone ring derivatized with a

guanylhydrazone group and a thiosemicarbazone group. The crystal structure of the

monohydrate form is characterized by an extensive three-dimensional network established

through hydrogen bonds involving the water molecules.[2]

Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1667015?utm_src=pdf-interest
https://www.benchchem.com/product/b1667015?utm_src=pdf-body
https://www.benchchem.com/product/b1667015?utm_src=pdf-body
https://go.drugbank.com/drugs/DB13697
https://pubmed.ncbi.nlm.nih.gov/25187325/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental chemical identifiers for Ambazone and its monohydrate form are summarized

below.

Identifier Value Reference

IUPAC Name

[4-[2-

(diaminomethylidene)hydraziny

l]phenyl]iminothiourea

[3][4]

CAS Number (Monohydrate) 6011-12-7 [5][6]

CAS Number (Anhydrous) 539-21-9 [3][4][7]

Molecular Formula

(Monohydrate)
C₈H₁₃N₇OS [5][6][8]

Molecular Weight

(Monohydrate)
255.30 g/mol [5][6][8][9]

Synonyms

1,4-Benzoquinone

guanylhydrazone

thiosemicarbazone hydrate,

Faringosept, Iversal

[4][5][7]

Structural Representation
The core chemical structure of Ambazone features two key functional groups attached to a

central quinone-like ring system.
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Core Functional Groups of Ambazone Monohydrate.

Physicochemical Properties
Ambazone monohydrate is a crystalline solid with distinct physical and chemical properties.

Its solubility is limited in aqueous solutions but can be enhanced through the formation of salts,

such as the acetate salt solvate.[2]
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Property Value Reference(s)

Appearance
Brown or copper-colored

crystals; Dark brown powder
[4]

Melting Point
188-195 °C (with

decomposition)
[5][10]

Solubility in water
0.2 mg / 100 mL (Sparingly

soluble)
[4]

Other Solubilities

Moderately soluble in alcohol

and acetone. Freely soluble in

DMF and dilute acids.

Crystal System Monoclinic [2][11]

Space Group P2₁/c [2][11]

Experimental Protocols
Synthesis of Ambazone
A representative synthesis protocol for Ambazone involves a multi-step reaction starting from p-

benzoquinone and aminoguanidine, followed by a reaction with thiosemicarbazide. A detailed

manufacturing process is described as follows:

Step 1: Formation of Quinone Monoguanylhydrazone Nitrate: A solution of 22.7 g of quinone

monoguanylhydrazone nitrate is prepared in 250 mL of water.[5]

Step 2: Addition of Thiosemicarbazide: A hot aqueous solution containing 9.1 g of

thiosemicarbazide is added dropwise to the solution from Step 1.[5]

Step 3: Acidification and Reaction: A solution of 5 mL of concentrated nitric acid in 10 mL of

water is slowly added. The resulting mixture is stirred at 60°C for one hour.[5]

Step 4: Dissolution and Filtration: The product is dissolved in approximately 1-1.2 liters of

water at 100°C and the hot solution is filtered.[5]
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Step 5: Precipitation and Isolation: The filtrate is added to an aqueous ammonium solution to

precipitate the product. The resulting blue residue of p-benzoquinone amidinohydrazone

thiosemicarbazone is filtered and dried.[5]

Physicochemical Characterization Methods
The structural and thermal properties of Ambazone monohydrate are typically elucidated

using a combination of analytical techniques. The reversible transformation between the

monohydrate and anhydrous forms can be monitored using these methods.[2]

Single-Crystal X-ray Diffraction (SC-XRD): This technique is used to determine the precise

three-dimensional arrangement of atoms within the crystal, confirming the molecular

structure and identifying the crystal system and space group.[2]

Powder X-ray Diffraction (PXRD): PXRD is employed to analyze the crystalline nature of the

bulk material, identify different polymorphic forms, and monitor phase transformations as a

function of temperature or humidity.[2][11]

Thermal Analysis (DSC, TGA): Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are used to investigate the thermal behavior of the

compound.[11] These methods can detect the loss of water upon heating, melting, and

decomposition, confirming the presence of the hydrate and its thermal stability.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present in the molecule by measuring the absorption of infrared radiation.

[11] Changes in the spectra upon dehydration can confirm the loss of water and associated

changes in hydrogen bonding.[11]
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Experimental Workflow for Synthesis and Characterization.

Biological Activity and Mechanism of Action
Ambazone is primarily recognized for its antiseptic and antibacterial activities and is used in the

treatment of infections of the mouth and throat.[6] It also demonstrates potential as an orally

active antitumor agent.[5][8]
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Proposed Mechanism of Action
While the exact mechanism of action has not been fully elucidated, evidence suggests that

Ambazone is a membrane-active agent.[3][7][12] Its biological effects are believed to stem from

its interaction with multiple cellular targets, including membranes, nucleic acids, and proteins.

[7][12]

A key proposed mechanism involves the interference with membrane-bound nucleotide

systems.[7][13] This interaction leads to an increase in the intracellular concentration of cyclic

adenosine monophosphate (cAMP) in certain cells, such as leukemia cells and macrophages,

which may contribute to its antineoplastic effects.[3][7][12]
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Proposed Mechanism of Action for Ambazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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